Cas no 2432855-12-2 (N'-(3-Chloro-5-fluorobenzylidene)-4-methylbenzenesulfonohydrazide)

• Product Name: N'-(3-Chloro-5-fluorobenzylidene)-4-methylbenzenesulfonohydrazide
• CAS No: 2432855-12-2
• MF: C₁₄H₁₂ClFN₂O₂S
• MW: 326.773684501648
• CID: 5074897
• Update Time: 2025-11-01

N'-(3-Chloro-5-fluorobenzylidene)-4-methylbenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(3-Chloro-5-fluorobenzylidene)-4-methylbenzenesulfonohydrazide

• Inchi： 1S/C14H12ClFN2O2S/c1-10-2-4-14(5-3-10)21(19,20)18-17-9-11-6-12(15)8-13(16)7-11/h2-9,18H,1H3/b17-9+
• InChI Key： NOTOQIIVRWGREF-RQZCQDPDSA-N
• SMILES： ClC1=CC(=CC(=C1)/C=N/NS(C1C=CC(C)=CC=1)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 458
• XLogP3: 3.6
• Topological Polar Surface Area: 66.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N'-(3-Chloro-5-fluorobenzylidene)-4-methylbenzenesulfonohydrazide

N'-(3-Chloro-5-fluorobenzylidene)-4-methylbenzenesulfonohydrazide: A Comprehensive Overview

The compound with CAS No. 2432855-12-2, known as N'-(3-Chloro-5-fluorobenzylidene)-4-methylbenzenesulfonohydrazide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which incorporates a benzylidene group (C6H5CH=) and a sulfonohydrazide moiety (SO2NHNH2), making it a versatile building block for various applications.

Recent studies have highlighted the potential of N'-(3-Chloro-5-fluorobenzylidene)-4-methylbenzenesulfonohydrazide in the development of advanced materials, particularly in the realm of coordination polymers and metal-organic frameworks (MOFs). The presence of the sulfonohydrazide group allows for strong coordination interactions with metal ions, enabling the formation of highly porous and stable structures. These materials have shown promise in gas storage, catalysis, and sensing applications, where high surface area and selectivity are critical.

One of the most intriguing aspects of this compound is its ability to undergo various chemical transformations, which can be tailored to suit specific functional requirements. For instance, the chlorine and fluorine substituents on the benzylidene ring can influence the electronic properties of the molecule, making it amenable to applications in optoelectronics. Recent research has demonstrated that derivatives of this compound can exhibit photoluminescent properties, opening new avenues for their use in light-emitting diodes (LEDs) and related devices.

In addition to its material science applications, N'-(3-Chloro-5-fluorobenzylidene)-4-methylbenzenesulfonohydrazide has also been explored for its potential in medicinal chemistry. The sulfonohydrazide group is known to exhibit bioactivity, particularly in inhibiting certain enzymes associated with diseases such as cancer and inflammation. By modifying the substituents on the benzylidene ring, researchers have been able to enhance the compound's pharmacokinetic properties, making it a promising candidate for drug development.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the benzylidene derivative. This is followed by a condensation reaction with an appropriate sulfonohydrazide precursor under controlled conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making large-scale production more feasible.

From an environmental standpoint, N'-(3-Chloro-5-fluorobenzylidene)-4-methylbenzenesulfonohydrazide has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, which aligns with current green chemistry principles. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, N'-(3-Chloro-5-fluorobenzylidene)-4-methylbenzenesulfonohydrazide represents a versatile and innovative compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in future scientific breakthroughs. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.